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Compound of Interest

Compound Name:
3-Bromoisoxazole-5-carboxylic

acid

Cat. No.: B046756 Get Quote

A Technical Guide to the Physical Properties of
3-Bromoisoxazole-5-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Bromoisoxazole-5-carboxylic acid, a heterocyclic compound of interest in medicinal

chemistry and drug development. This document outlines its melting point and solubility

characteristics, supported by detailed experimental protocols for their determination.

Core Physical Properties
Quantitative data for the physical properties of 3-Bromoisoxazole-5-carboxylic acid are

summarized in the table below.

Property Value Source

Melting Point 170-175 °C [1]

Molecular Weight 191.97 g/mol [2]

Molecular Formula C4H2BrNO3 [2]
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Solubility data for 3-Bromoisoxazole-5-carboxylic acid is not readily available in the

searched literature. A general experimental protocol to determine solubility is provided in the

following section.

Experimental Protocols
The following sections detail standardized methodologies for determining the melting point and

solubility of 3-Bromoisoxazole-5-carboxylic acid.

Melting Point Determination
The melting point of 3-Bromoisoxazole-5-carboxylic acid can be determined using the

capillary method.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Heating bath (e.g., silicone oil)

Mortar and pestle

Procedure:

Sample Preparation: A small amount of 3-Bromoisoxazole-5-carboxylic acid is finely

ground using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid at the sealed end. A

sample height of 2-3 mm is typically sufficient.

Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the

sample is level with the thermometer bulb. This assembly is then placed in the heating bath

of the melting point apparatus.
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Heating: The heating bath is heated at a steady rate.

Observation: The temperature at which the solid first begins to melt (the onset of liquid

formation) and the temperature at which the entire solid has turned into a clear liquid are

recorded. The melting point is reported as this range.

Solubility Determination
A general qualitative and semi-quantitative method for determining the solubility of a carboxylic

acid in various solvents is described below.

Materials:

3-Bromoisoxazole-5-carboxylic acid

A selection of solvents (e.g., water, ethanol, methanol, acetone, ethyl acetate,

dichloromethane, toluene, hexane)

Test tubes

Vortex mixer

Analytical balance

Procedure:

Qualitative Assessment:

To a series of labeled test tubes, add approximately 1-2 mg of 3-Bromoisoxazole-5-
carboxylic acid.

Add 1 mL of a specific solvent to each corresponding test tube.

Agitate the mixture vigorously using a vortex mixer for 30-60 seconds.

Visually inspect the solution for the presence of undissolved solid. Classify as "soluble,"

"partially soluble," or "insoluble."

Semi-Quantitative Assessment (for soluble or partially soluble cases):
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Weigh a precise amount of 3-Bromoisoxazole-5-carboxylic acid (e.g., 10 mg) and place

it in a test tube.

Add the solvent in small, measured increments (e.g., 0.1 mL) with vigorous mixing after

each addition.

Continue adding the solvent until the solid is completely dissolved.

The solubility can then be estimated in terms of mg/mL.

Synthesis Workflow Visualization
While the primary focus of this guide is on physical properties, understanding the synthetic

origin of a compound is crucial for researchers. The following diagram illustrates a plausible

synthetic pathway for 3-Bromoisoxazole-5-carboxylic acid, based on common isoxazole

synthesis methodologies.
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Caption: A representative synthetic workflow for 3-Bromoisoxazole-5-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046756#physical-properties-of-3-bromoisoxazole-5-
carboxylic-acid-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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